N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-4-nitrobenzamide

• CAS No.: 1170179-70-0
• Molecular Formula: C24H20N8O4
• Molecular Weight: 484.476
• IUPAC Name: N-[2-[1-(3,4-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-4-nitrobenzamide
• InChI: InChI=1S/C24H20N8O4/c1-13-4-7-18(10-14(13)2)30-21-19(12-25-30)23(34)28-24(27-21)31-20(11-15(3)29-31)26-22(33)16-5-8-17(9-6-16)32(35)36/h4-12H,1-3H3,(H,26,33)(H,27,28,34)
• InChI Key: GLRVEWRNFKHZMT-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=CC=C(C=C5)[N+](=O)[O-])C
• solubility: not available

Description

N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C24H20N8O4 and its molecular weight is 484.476. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Potential

• Compounds similar to N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-4-nitrobenzamide demonstrate significant antimicrobial and anticancer activities. For instance, a study found that certain pyrazole derivatives exhibited higher anticancer activity than doxorubicin, a reference drug, and also showed good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

Antiviral Evaluation

• Some derivatives of pyrazolo[4′,3′:5,6]pyrano[2,3‐d]pyrimidine, structurally related to the compound , have been synthesized for antiviral activity evaluation. These compounds were tested against Herpes Simplex Virus type-1 (Shamroukh et al., 2007).

Synthesis and Characterization for Diverse Applications

• Studies have focused on synthesizing and characterizing various derivatives of pyrazolo[3,4-d]pyrimidin-4-one and related compounds for applications like anticancer and antimicrobial uses. These compounds are characterized using techniques like IR, NMR, and Mass spectra (Abdellatif et al., 2014).

Mechanism of Action

Target of Action

Similar compounds, such as pyrazolo[3,4-d]pyrimidine derivatives, have been reported to inhibit cdk2 , a protein kinase involved in regulating the cell cycle .

Mode of Action

Similar compounds have shown inhibitory activity against their targets . They may bind to the active site of the target protein, preventing its normal function and leading to changes in cellular processes .

Biochemical Pathways

Inhibition of CDK2 can halt cell cycle progression, affecting the proliferation of cells .

Result of Action

Similar compounds have shown cytotoxic activities against various cell lines . The inhibition of CDK2 can lead to cell cycle arrest, potentially inducing apoptosis .